Cas no 40060-77-3 (Ethanamine, N,N-diethyl-2-isocyano-)

• Product Name: Ethanamine, N,N-diethyl-2-isocyano-
• CAS No: 40060-77-3
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• CID: 3966349
• PubChem ID: 4234060
• Update Time: 2025-06-08

Ethanamine, N,N-diethyl-2-isocyano- Chemical and Physical Properties

Names and Identifiers

• Ethanamine, N,N-diethyl-2-isocyano-
• diethyl(2-isocyanoethyl)amine
• SCHEMBL6881597
• EN300-6512461
• 40060-77-3

• Inchi： 1S/C7H14N2/c1-4-9(5-2)7-6-8-3/h4-7H2,1-2H3
• InChI Key： PWFUPIULWRJSFS-UHFFFAOYSA-N
• SMILES： N(CC)(CC)CC[N+]#[C-]

Computed Properties

• Exact Mass: 126.115698455Da
• Monoisotopic Mass: 126.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 96.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 7.6Ų

Additional information on Ethanamine, N,N-diethyl-2-isocyano-

Comprehensive Overview of Ethanamine, N,N-diethyl-2-isocyano- (CAS No. 40060-77-3)

Ethanamine, N,N-diethyl-2-isocyano- (CAS No. 40060-77-3) is a specialized organic compound widely utilized in synthetic chemistry and pharmaceutical research. Its unique molecular structure, featuring an isocyanide functional group, makes it a valuable intermediate in the synthesis of heterocyclic compounds and bioactive molecules. Researchers and industries are increasingly interested in this compound due to its versatility in multicomponent reactions (MCRs), a trending topic in green chemistry and sustainable synthesis.

The compound’s N,N-diethyl substitution enhances its solubility in organic solvents, facilitating its use in catalytic systems and ligand design. Recent studies highlight its role in metal-organic frameworks (MOFs) and catalysis, aligning with the growing demand for efficient and eco-friendly chemical processes. As the scientific community focuses on carbon-neutral methodologies, Ethanamine, N,N-diethyl-2-isocyano- has gained attention for its potential in reducing reaction steps and waste generation.

In pharmaceutical applications, this compound is explored for its ability to form peptide mimetics and small-molecule inhibitors, addressing current challenges in drug discovery. Its isocyano group enables selective modifications, a feature highly sought after in targeted drug delivery systems. With the rise of AI-driven drug design, researchers frequently search for novel building blocks like CAS No. 40060-77-3 to expand virtual compound libraries.

From an industrial perspective, Ethanamine, N,N-diethyl-2-isocyano- is pivotal in agrochemical research, particularly in developing crop protection agents with lower environmental impact. Its reactivity with electrophiles aligns with the shift toward precision agriculture, a hot topic among sustainability advocates. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound, ensuring purity and consistency for high-end applications.

Safety and handling of CAS No. 40060-77-3 adhere to standard laboratory protocols, emphasizing proper ventilation and personal protective equipment (PPE). While not classified as hazardous under typical conditions, its stability and storage recommendations are frequently queried in chemical databases and material safety forums. Suppliers often provide technical data sheets (TDS) to address these concerns, reinforcing transparency in the supply chain.

In summary, Ethanamine, N,N-diethyl-2-isocyano- represents a bridge between academic innovation and industrial application. Its relevance in green chemistry, drug development, and advanced materials ensures its continued prominence in scientific literature and commercial catalogs. As research evolves, this compound is poised to play a critical role in addressing global challenges through chemistry-driven solutions.